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Compound of Interest

Compound Name: NSC 135130

Cat. No.: B15607678 Get Quote

Initial investigations to provide detailed application notes and protocols for the solubility and

storage of the chemical compound NSC 135130 have hit a significant roadblock. Extensive

searches across chemical databases, scientific literature, and supplier information have

revealed that NSC 135130 is not a designation for a chemical compound but rather identifies a

medical device, specifically the LMA® Fastrach® Airway.

This case of mistaken identity unfortunately precludes the creation of the requested detailed

protocols for researchers, scientists, and drug development professionals. Without a valid

chemical entity, fundamental data regarding its solubility in common laboratory solvents such

as DMSO, ethanol, and water, as well as appropriate storage conditions and stability, are

nonexistent.

The identifier "NSC" is commonly associated with the National Cancer Institute's (NCI)

Developmental Therapeutics Program (DTP), which maintains a vast repository of chemical

compounds screened for potential anticancer activity. Each compound in this collection is

assigned a unique NSC number. However, a thorough search of the NCI database for NSC
135130 yielded no results for a chemical compound. This suggests that either the identifier is

incorrect or the compound is not part of this publicly accessible repository.

Further inquiries into chemical databases such as PubChem and various chemical supplier

catalogs also failed to identify a molecule corresponding to NSC 135130. The consistent and

exclusive association of this number with the aforementioned medical device across multiple

searches confirms the misidentification.
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In light of these findings, it is impossible to generate the requested application notes, which

would require non-existent data for the following sections:

Solubility Data: Quantitative solubility values in various solvents.

Storage Protocols: Recommended temperatures and conditions for both solid compound and

solutions.

Experimental Protocols: Methodologies for solubility determination and solution preparation.

Signaling Pathway Diagrams: Visual representations of biological interactions, which are

contingent on knowing the compound's mechanism of action.

Researchers and professionals seeking information on a specific chemical compound are

advised to verify the NSC number or any other identifier to ensure its accuracy. In cases where

a compound cannot be identified through standard database searches, consulting the original

source of the identifier is recommended.

Until a correct and valid chemical identifier for the compound of interest is provided, the

development of the requested detailed application notes and protocols remains unfeasible.

To cite this document: BenchChem. [Unraveling the Enigma of NSC 135130: A Case of
Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607678#best-practices-for-nsc-135130-solubility-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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